N'-{[2-(2-methoxyphenoxy)acetyl]oxy}pyridine-2-carboximidamide

• Molecular Formula: C15H15N3O4
• Molecular Weight: 301.30 g/mol
• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 2-(2-methoxyphenoxy)acetate
• InChI: InChI=1S/C15H15N3O4/c1-20-12-7-2-3-8-13(12)21-10-14(19)22-18-15(16)11-6-4-5-9-17-11/h2-9H,10H2,1H3,(H2,16,18)
• InChI Key: UCXTVJCEDRCTCT-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC=CC=C1OCC(=O)O/N=C(/C2=CC=CC=N2)\N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)ON=C(C2=CC=CC=N2)N
• solubility: >45.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N’-{[2-(2-methoxyphenoxy)acetyl]oxy}pyridine-2-carboximidamide is a complex organic compound that features a pyridine ring, a carboximidamide group, and a methoxyphenoxyacetyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-{[2-(2-methoxyphenoxy)acetyl]oxy}pyridine-2-carboximidamide typically involves multiple steps. One common method includes the reaction of 2-methoxyphenol with chloroacetyl chloride to form 2-(2-methoxyphenoxy)acetyl chloride. This intermediate is then reacted with pyridine-2-carboximidamide under basic conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and advanced purification techniques can further improve the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N’-{[2-(2-methoxyphenoxy)acetyl]oxy}pyridine-2-carboximidamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The carboximidamide group can be reduced to form an amine.

Substitution: The methoxy group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride or potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of 2-(2-hydroxyphenoxy)acetylpyridine-2-carboximidamide.

Reduction: Formation of N’-{[2-(2-methoxyphenoxy)acetyl]oxy}pyridine-2-amine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N’-{[2-(2-methoxyphenoxy)acetyl]oxy}pyridine-2-carboximidamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and catalysts.

Mechanism of Action

The mechanism of action of N’-{[2-(2-methoxyphenoxy)acetyl]oxy}pyridine-2-carboximidamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The methoxyphenoxyacetyl moiety may enhance the compound’s ability to penetrate cell membranes, while the pyridine ring can interact with aromatic residues in proteins.

Comparison with Similar Compounds

Similar Compounds

• N’-{[2-(2-hydroxyphenoxy)acetyl]oxy}pyridine-2-carboximidamide
• N’-{[2-(2-methoxyphenoxy)acetyl]oxy}pyridine-2-amine
• N’-{[2-(2-methoxyphenoxy)acetyl]oxy}pyridine-2-carboxamide

Uniqueness

N’-{[2-(2-methoxyphenoxy)acetyl]oxy}pyridine-2-carboximidamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its methoxyphenoxyacetyl moiety provides enhanced stability and solubility, while the carboximidamide group offers potential for diverse chemical modifications.